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Compound of Interest

Compound Name: DDR-TRK-1

CAS No.: 1912357-12-0

Cat. No.: B607016

Get Quote

Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Compound Profile:

DDR-TRK-1 (MW: 492.19, LogP: ~4.6) Known Baseline: Literature reports

in rats at 20 mg/kg, but with a short half-life (

h).[1][2]

User Issue Summary:

"We are observing high inter-animal variability and lower-than-expected exposure (AUC) in our

rat efficacy models compared to the data sheet. Precipitation is observed in the dosing syringe.

How can we stabilize the formulation and maximize oral exposure?"

Part 1: The Diagnostic Workflow (Troubleshooting)
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Before altering your protocol, we must identify if your bioavailability ceiling is set by Solubility

(the formulation) or Metabolism (the biology).

Diagnostic Decision Tree
The following logic flow helps you isolate the root cause of low exposure.

Start: Low Oral Exposure (AUC)

Step 1: Check Dosing Vehicle
(Is it a clear solution?)

Precipitation Visible?

Diagnosis: Solubility Limited
(BCS Class II)

Yes

Solution is Clear

No

Step 2: Analyze PK Curve Shape

High Cmax, Rapid Drop
(T1/2 < 1h) Low Cmax, Flat Curve

Diagnosis: High Intrinsic Clearance
(Metabolic Instability)

Diagnosis: Permeability/Efflux
(P-gp Substrate)
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Figure 1: Diagnostic logic to categorize PK failure modes for hydrophobic kinase inhibitors like

DDR-TRK-1.

Part 2: Formulation Solutions (Solubility
Optimization)
DDR-TRK-1 is a "brick dust" molecule—high molecular weight and lipophilic. The standard

DMSO/Water vehicle often fails because the compound precipitates immediately upon contact

with gastric fluids (pH 1.2).

Q: Why is my compound precipitating in the syringe or stomach? A: You are likely using a "co-

solvent" approach (e.g., 10% DMSO in saline) that relies on kinetic solubility. Once the DMSO

dilutes in the stomach, the drug crashes out. Solution: Switch to a Solubilizing Vehicle that

maintains the drug in encapsulated micelles or complexes.

Recommended Vehicle Protocol (The "Golden
Standard")
This vehicle uses co-solvency, surfactant action, and complexation to maintain supersaturation.

Component Concentration (v/v) Function Mechanism

DMSO 5% Primary Solvent
Breaks crystal lattice

energy.

PEG 400 40% Co-solvent

Increases bulk

solubility; prevents

precipitation.

Tween 80 5% Surfactant
Micellar solubilization;

P-gp inhibition.

Saline/Water 50% Diluent
Adjusts tonicity for

oral tolerability.

Step-by-Step Preparation Protocol
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1. Weigh DDR-TRK-1
(Solid Powder)

2. Add DMSO (5%)
 Vortex until dissolved

3. Add PEG 400 (40%)
+ Tween 80 (5%)

4. Sonicate
(Warm bath, 37°C, 5 min)

5. SLOWLY add Saline (50%)
Dropwise while vortexing

6. QC Check
Must be clear yellow solution

Click to download full resolution via product page

Figure 2: Critical mixing order to prevent "shock precipitation" of hydrophobic compounds.

Critical Technical Note: Do not add saline directly to the DMSO stock. You must buffer the

transition with PEG/Tween first. If the solution turns cloudy at Step 5, do not dose. The

bioavailability will be <5%.

Part 3: Metabolic Stability (Clearance Optimization)
Q: I achieved a clear solution, but the half-life (

) is still only ~1.2 hours. Why? A: DDR-TRK-1 has high intrinsic clearance (

). The reported

of 1.25 h in rats indicates that hepatic enzymes (likely CYP3A4/CYP2D6 orthologs) are rapidly
metabolizing the drug. Formulation cannot fix rapid systemic clearance; it only fixes absorption.

Experimental Validation (The "ABT" Check): To confirm if metabolism is the limiting factor,

perform a Pan-CYP Inhibition Study.

Control Group: Dose DDR-TRK-1 (10 mg/kg PO) alone.

Test Group: Pre-dose animals with 1-Aminobenzotriazole (ABT) at 50 mg/kg (PO), 2 hours

prior to DDR-TRK-1.

Mechanism:[3][4][5][6] ABT is a non-selective suicide inhibitor of CYP enzymes.

Result Interpretation:

If AUC increases >3-fold in the ABT group: Your issue is Metabolism.

Action: You must increase dosing frequency (BID/TID) or use a structural analog

(deuterated) for efficacy studies.
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If AUC remains unchanged: Your issue is Permeability or Efflux.

Part 4: Frequently Asked Questions (FAQs)
Q: Can I use methylcellulose (MC) suspension instead of the DMSO/PEG vehicle? A:Not

recommended. Suspensions rely on the dissolution rate of solid particles in the gut. For a BCS

Class II/IV compound like DDR-TRK-1, the dissolution rate is slower than the transit time. You

will likely see "double peaks" (enterohepatic recirculation) and low overall AUC. Always aim for

a solution formulation for proof-of-concept (POC) studies.

Q: Does food intake affect DDR-TRK-1 absorption? A: Yes. High-fat meals often increase the

bioavailability of lipophilic kinase inhibitors by stimulating bile salt secretion (which solubilizes

the drug).

Recommendation: For consistent PK data, fast rats for 12 hours pre-dose and 4 hours post-

dose. If you must dose fed animals, expect higher variability.

Q: I see higher AUC in mice than rats. Is this normal? A: Yes, this is documented in the

literature [1]. Mice often have different CYP expression profiles than rats. If your efficacy model

allows, mice may be the preferred species for this specific probe to sustain exposure levels

necessary for target inhibition.

Q: Is DDR-TRK-1 a P-gp substrate? A: Likely yes. Many TRK/DDR inhibitors are effluxed by P-

glycoprotein.

Tip: The recommended vehicle (Part 2) contains Tween 80 and PEG 400, both of which are

known excipients that inhibit intestinal P-gp, potentially boosting absorption (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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